Cas no 1207000-02-9 (N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1207000-02-9
• MF: C₂₁H₂₆N₄O₃
• MW: 382.456144809723
• CID: 6147449
• PubChem ID: 45503483
• Update Time: 2025-06-29

N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• F5763-0167
• N-(4-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• SR-01000924580
• N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• VU0519551-1
• 1207000-02-9
• N-[4-[2-(cyclohexen-1-yl)ethylcarbamoyl]phenyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• AKOS024517521
• SR-01000924580-1

• Inchi： 1S/C21H26N4O3/c1-25-14-18(21(24-25)28-2)20(27)23-17-10-8-16(9-11-17)19(26)22-13-12-15-6-4-3-5-7-15/h6,8-11,14H,3-5,7,12-13H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： YNDDEVICJYFBAN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C1C(=NN(C)C=1)OC)=O)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 382.2
• Monoisotopic Mass: 382.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2
• XLogP3: 2.7

Additional information on N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Introduction to N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No: 1207000-02-9)

N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1207000-02-9, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a pyrazole core, combined with amide and carbamate functionalities, positions this molecule as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is characterized by a phenyl ring substituted with a 3-methoxy group and a 4-carboxamide moiety. The nitrogen-containing pyrazole ring is a key pharmacophore, known for its ability to interact with various biological targets. Additionally, the compound features an N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl) group, which introduces both steric bulk and electronic effects that can modulate the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the pyrazole ring can engage in hydrogen bonding interactions with target proteins, while the methoxy group and carbamate moiety contribute to hydrophobic and electrostatic interactions, respectively. These insights have been instrumental in designing novel derivatives with enhanced pharmacological properties.

In the realm of drug discovery, N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has shown promise as a scaffold for developing treatments against various diseases. Its structural features make it a versatile building block for medicinal chemists, allowing for modifications that can fine-tune its biological activity. For instance, the cyclohexenyl group provides conformational flexibility, which can be exploited to optimize receptor binding.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications. Researchers have also explored catalytic approaches to streamline the synthesis process, reducing both time consumption and environmental impact.

One of the most intriguing aspects of N-(4-{2-(cyclohex-1-en-1-yl)ethylcarbamoyl}phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is its potential as an intermediate in the development of novel therapeutics. The pyrazole core is widely recognized for its role in medicinal chemistry due to its presence in numerous bioactive molecules. By leveraging this scaffold, scientists aim to discover compounds with improved efficacy and reduced side effects.

Current research in this area is focused on exploring the biological activities of this compound through both in vitro and in vivo studies. Preliminary findings indicate that it may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications. These preliminary results have spurred further investigation into its mechanism of action and potential therapeutic utility.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N-(4-{2-(cyclohexenyl)ethylcarbamoyl}phenyl)-3-methoxy-l-methyl-lH-pyrazole-l-carboxamide. Predictive models have been developed to assess the likelihood of success based on structural features alone, significantly reducing the time required for hit identification. This approach has already led to several breakthroughs in identifying novel drug candidates.

The role of N-(4-{2-(cyclohexenyl)ethylcarbamoyl}phenyl)-3-methoxy-l-methyl-lH-pyrazole-l-carboxamide in combinatorial chemistry cannot be overstated. Its structural versatility allows it to be combined with other molecules to create libraries of compounds for high-throughput screening. This strategy has been particularly effective in identifying synergistic effects between different drug candidates.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. N-(4-{2-(cyclohexenyl)ethylcarbamoyl}phenyl)-3-methoxy-l-methyl-lH-pyrazole-l-carboxamide exemplifies how structural innovation can lead to breakthroughs in medicine. By refining our synthetic techniques and leveraging computational tools, we are on the cusp of discovering new treatments that address unmet medical needs.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality. As we continue to unravel the complexities of molecular interactions, compounds like N-(4-{2-(cyclohexenyl)ethylcarbamoyl}phenyl)-3-methoxy-l-methyl-lH-pyrazole-l-carboxamide will play a crucial role in shaping the future of healthcare.